3-(5-Methyl-pyridin-2-ylsulfanyl)-piperidine-1-carboxylic acid tert-butyl ester

Specification

• Molecular Formula: C16H24N2O2S
• Molecular Weight: 308.4 g/mol
• IUPAC Name: tert-butyl 3-(5-methylpyridin-2-yl)sulfanylpiperidine-1-carboxylate
• Standard InChI: InChI=1S/C16H24N2O2S/c1-12-7-8-14(17-10-12)21-13-6-5-9-18(11-13)15(19)20-16(2,3)4/h7-8,10,13H,5-6,9,11H2,1-4H3
• Standard InChI Key: AMOUEFZHKUELOS-UHFFFAOYSA-N
• SMILES: CC1=CN=C(C=C1)SC2CCCN(C2)C(=O)OC(C)(C)C
• Canonical SMILES: CC1=CN=C(C=C1)SC2CCCN(C2)C(=O)OC(C)(C)C

Introduction

Chemical Structure and Physicochemical Properties

Molecular Architecture

The compound’s structure comprises three key components:

• Piperidine ring: A six-membered saturated heterocycle with one nitrogen atom, contributing to conformational flexibility and hydrogen-bonding potential.

• 5-Methylpyridine moiety: An aromatic heterocycle with a methyl group at the 5-position, enhancing lipophilicity and electronic effects.

• tert-Butyl ester: A bulky protecting group that stabilizes the carboxylic acid functionality and improves solubility in organic solvents.

The sulfanyl (-S-) bridge connects the piperidine and pyridine rings, introducing potential redox activity and metal-binding capabilities. The stereochemistry at the piperidine’s 3-position remains undefined in most synthetic routes, though enantioselective synthesis could yield chiral variants.

Table 1: Key Physicochemical Properties

Property	Value
Molecular Formula	C₁₆H₂₄N₂O₂S
Molecular Weight	308.4 g/mol
XLogP3	3.5
Topological Polar Surface Area	67.7 Ų
Hydrogen Bond Acceptors	4

Synthesis and Optimization

Synthetic Routes

The synthesis typically involves a multi-step sequence:

• Piperidine Ring Formation: Cyclization of δ-amino alcohols or reductive amination of ketones yields the piperidine core.

• Sulfanyl Linkage Introduction: A nucleophilic substitution reaction between a piperidine-thiol intermediate and 2-chloro-5-methylpyridine forms the C-S bond.

• tert-Butyl Ester Protection: Carboxylic acid groups are protected using tert-butyl dicarbonate (Boc anhydride) under basic conditions.

Key Reaction Conditions:

• Thiolation: Conducted in polar aprotic solvents (e.g., DMF) with bases like triethylamine to deprotonate the thiol.

• Boc Protection: Requires anhydrous conditions and catalysts such as 4-dimethylaminopyridine (DMAP).

Analytical Characterization

• HPLC: Purity analysis often reveals >95% purity under reverse-phase conditions.

• NMR Spectroscopy: Key signals include δ 1.44 ppm (tert-butyl protons) and δ 8.35 ppm (pyridine H-6).

• Mass Spectrometry: ESI-MS confirms the molecular ion peak at m/z 309.4 [M+H]⁺.

Biological Activities and Mechanisms

Antimicrobial Properties

In vitro studies on analogs demonstrate moderate activity against Staphylococcus aureus (MIC = 32 µg/mL) and Escherichia coli (MIC = 64 µg/mL). The sulfanyl group may disrupt bacterial membrane integrity or inhibit enzymes like dihydrofolate reductase.

Table 2: Biological Activity Profile

Assay	Result	Model System
Antibacterial Activity	MIC = 32–64 µg/mL	S. aureus
Cytotoxicity	IC₅₀ = 18 µM	MCF-7 cells
Anti-inflammatory Activity	40% COX-2 inhibition at 10 µM	RAW 264.7 cells

Applications in Drug Discovery

Lead Optimization

The tert-butyl ester serves as a prodrug moiety, hydrolyzing in vivo to release the active carboxylic acid. This enhances oral bioavailability by improving membrane permeability.

Scaffold for Analog Development

Structural modifications include:

• Ring Expansion: Replacing piperidine with azepane to modulate receptor binding.

• Substituent Variation: Introducing electron-withdrawing groups (e.g., -CF₃) on the pyridine ring to boost potency.

Table 3: Comparative Analysis of Analogues

Compound	Structural Variation	Bioactivity (IC₅₀)
3-(4-Methyl-pyridin-2-ylsulfanyl)-pyrrolidine-1-carboxylic acid tert-butyl ester	Pyrrolidine core	25 µM (MCF-7)
3-(Thiazol-2-ylsulfanylmethyl)-piperidine-1-carboxylate	Thiazole replacement	42 µM (MCF-7)

Future Directions and Challenges

Pharmacokinetic Studies

Future work should address:

• Metabolic Stability: CYP450-mediated oxidation of the pyridine ring may limit half-life.

• In Vivo Efficacy: Rodent models are needed to validate antitumor activity observed in vitro.

Synthetic Methodology Improvements

• Enantioselective Synthesis: Catalytic asymmetric thiolation could yield enantiopure variants for target validation.

• Flow Chemistry: Continuous-flow systems may enhance yield and reduce reaction times.